Cas no 2137450-32-7 (2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanamide)

• Product Name: 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanamide
• CAS No: 2137450-32-7
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5881220
• PubChem ID: 165949979
• Update Time: 2025-10-31

2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanamide
• 2137450-32-7
• EN300-1107282

• Inchi： 1S/C10H15N3O2/c1-3-8(10(12)15)13-5-7(11)6(2)4-9(13)14/h4-5,8H,3,11H2,1-2H3,(H2,12,15)
• InChI Key： NKOZEZTWNRDENR-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C(=CN1C(C(N)=O)CC)N

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 89.4Ų

Additional information on 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanamide

Introduction to 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanamide (CAS No. 2137450-32-7) in Modern Chemical and Pharmaceutical Research

2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanamide, identified by its CAS number 2137450-32-7, represents a significant compound in the realm of chemical and pharmaceutical innovation. This heterocyclic amide derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry. The compound’s unique framework, featuring a dihydropyridine core modified with an amino and carbonyl group, positions it as a versatile scaffold for developing novel therapeutic agents.

The dihydropyridine moiety is particularly noteworthy, as it is a well-established pharmacophore in the pharmaceutical industry. Dihydropyridines are known for their role in cardiovascular drugs, such as calcium channel blockers, and have also been explored for their antimicrobial and anti-inflammatory properties. In 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanamide, the presence of an amino group at the 5-position enhances its reactivity, allowing for further functionalization and diversification of its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that the amide linkage in 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanamide could interact with enzymes and receptors involved in metabolic pathways, making it a promising candidate for drug discovery. Specifically, its ability to modulate enzyme activity has been hypothesized to contribute to its potential therapeutic effects.

The synthesis of 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanamide involves multi-step organic reactions that require precise control over reaction conditions. The incorporation of the dihydropyridine ring necessitates careful selection of starting materials and catalysts to ensure high yield and purity. Researchers have employed advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, to streamline the process and improve efficiency.

In vitro studies have begun to elucidate the biological activity of 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanamide. Preliminary findings indicate that it exhibits inhibitory effects on certain enzymes associated with inflammatory responses. This aligns with the growing interest in developing small-molecule inhibitors that target inflammatory pathways without systemic side effects. The compound’s ability to selectively interact with specific enzymes suggests its potential as a lead compound for further drug development.

The structural flexibility of 2-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-y)butanamide also allows for derivatization into analogs with enhanced pharmacological properties. By modifying substituents at various positions on the dihydropyridine ring or the amide group, researchers can fine-tune its bioactivity. This approach is particularly valuable in medicinal chemistry, where subtle structural changes can significantly impact drug efficacy and selectivity.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 2-(5-amino--4-methyl--2--oxo--1,--dihydro--pyridin--1--yl)butanamide. HTS enables rapid testing of large libraries of compounds against multiple biological targets simultaneously, identifying promising candidates for further investigation. This method has been instrumental in uncovering novel therapeutic agents that might have been overlooked through traditional screening approaches.

Future research directions for 2-(5-amino--4-methyl--2--oxo--1,--dihydro--pyridin--1--yl)butanamide include exploring its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide insights into its therapeutic potential and guide the design of more effective derivatives. Additionally, preclinical studies are essential to assess its safety profile and pharmacokinetic properties before moving into human trials.

The role of CAS No. 2137450–32–7 in academic and industrial research underscores its importance as a building block for novel therapeutics. As synthetic methodologies continue to evolve, the accessibility of such compounds will likely increase, fostering further innovation in drug discovery. Collaborative efforts between academia and industry are crucial in translating laboratory findings into clinical applications that benefit patients worldwide.